2-[3-Methyl-1-(morpholinocarbonyl)butyl]-1-isoindolinone

• IUPAC Name: 2-(4-methyl-1-morpholin-4-yl-1-oxopentan-2-yl)-3H-isoindol-1-one
• InChI: InChI=1S/C18H24N2O3/c1-13(2)11-16(18(22)19-7-9-23-10-8-19)20-12-14-5-3-4-6-15(14)17(20)21/h3-6,13,16H,7-12H2,1-2H3
• InChI Key: WUWIADLZQWFISA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)N1CCOCC1)N2CC3=CC=CC=C3C2=O
• Molecular Formula: C18H24N2O3
• DSSTOX Substance ID: DTXSID401328340
• Molecular Weight: 316.4 g/mol
• Solubility: 47.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478040-83-4

Description

“2-[3-Methyl-1-(morpholinocarbonyl)butyl]-1-isoindolinone” is a chemical compound with the molecular formula C18H24N2O3. It is also known by the synonym "2-[4-methyl-1-(morpholin-4-yl)-1-oxopentan-2-yl]-2,3-dihydro-1H-isoindol-1-one".

Scientific Research Applications

Synthesis and Chemical Properties

• Versatile Synthesis : Isoindolinone derivatives, such as the one mentioned, are synthesized through various chemical reactions, including palladium-catalysed cycloaminocarbonylation, offering high yields and demonstrating the chemical versatility of isoindolinone scaffolds (Marosvölgyi-Haskó et al., 2011).
• Catalysis and Green Chemistry : The copper(II)-catalyzed synthesis of isoindolinone derivatives, emphasizing eco-friendly and efficient approaches to synthesizing these compounds, has been developed, showcasing the role of isoindolinones in green chemistry (Xuetong et al., 2012).
• Enantioselective Synthesis : Research into the enantioselective synthesis of isoindolinone derivatives highlights their significance in creating pharmacologically active molecules with precise control over their spatial configuration, which is crucial for drug efficacy (He et al., 2021).

Pharmaceutical and Biological Applications

• Biological Activities : Isoindolinones are core units in various naturally occurring alkaloids and synthetic compounds with a wide range of biological activities, such as anti-inflammatory, antinociceptive, and hypnotic activities, underscoring their potential in pharmaceutical research (Csende et al., 2011).
• Drug Synthesis : The synthetic strategies and reactions involving isoindolinone derivatives are instrumental in the development of novel therapeutic agents, highlighting the importance of these compounds in medicinal chemistry and drug design (Vessally et al., 2017).

Environmental and Analytical Chemistry

• Degradation Studies : Studies on the biodegradation of methylisothiazolinone, a biocide, by Phanerochaete chrysosporium demonstrate the environmental impact and degradation pathways of chemicals related to isoindolinone, highlighting the ecological relevance of understanding these compounds' behavior (Nowak et al., 2020).